REACTION_CXSMILES
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[C:1](Cl)(=[O:9])[CH:2]([CH2:6][CH2:7][CH3:8])[CH2:3][CH2:4][CH3:5].S(Cl)(Cl)=O.C(O)(=O)C(CCC)CCC.[NH2:25][C:26]([NH2:28])=[O:27]>C(#N)C>[CH2:3]([CH:2]([CH2:6][CH2:7][CH3:8])[C:1]([NH:25][C:26]([NH2:28])=[O:27])=[O:9])[CH2:4][CH3:5]
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Name
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Quantity
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0.057 mol
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Type
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reactant
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Smiles
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C(C(CCC)CCC)(=O)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C(CCC)CCC)(=O)O
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Name
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Quantity
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0.14 mol
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Type
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reactant
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Smiles
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NC(=O)N
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(C)#N
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(C)#N
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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to reflux for 2 hours
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Duration
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2 h
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Type
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CUSTOM
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Details
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Thereafter the organic solvent was evaporated under reduced pressure
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Type
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DISSOLUTION
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Details
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the product was dissolved in ethyl acetate (100 ml)
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Type
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WASH
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Details
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washed three times with 20 ml of distilled water
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Type
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DRY_WITH_MATERIAL
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Details
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The organic fraction was dried over MgSO4
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Type
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FILTRATION
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Details
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filtered
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Type
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CUSTOM
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Details
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evaporated under reduced pressure
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Type
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CUSTOM
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Details
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The products were purified by crystallization from ethyl acetate
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Name
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Type
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Smiles
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C(CC)C(C(=O)NC(=O)N)CCC
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |